Cas no 44662-10-4 ((2S)-5-methylhexan-2-amine)

• Product Name: (2S)-5-methylhexan-2-amine
• CAS No: 44662-10-4
• MF: C₇H₁₇N
• MW: 115.22
• CID: 5111397
• PubChem ID: 642323
• Update Time: 2024-03-01

(2S)-5-methylhexan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Hexanamine, 5-methyl-, (2S)-
• (S)-5-methylhexan-2-amine
• (2S)-5-methylhexan-2-amine

• Inchi： 1S/C7H17N/c1-6(2)4-5-7(3)8/h6-7H,4-5,8H2,1-3H3/t7-/m0/s1
• InChI Key： IZCBXLKODYZSDJ-ZETCQYMHSA-N
• SMILES： C[C@H](N)CCC(C)C

Computed Properties

• Exact Mass: 115.136099547g/mol
• Monoisotopic Mass: 115.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 50.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines